(1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester

• IUPAC Name: methyl 2-(1-benzyl-2-ethylindol-4-yl)oxyacetate
• InChI: InChI=1S/C20H21NO3/c1-3-16-12-17-18(21(16)13-15-8-5-4-6-9-15)10-7-11-19(17)24-14-20(22)23-2/h4-12H,3,13-14H2,1-2H3
• InChI Key: FGOBZQSGNGDLJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N1CC3=CC=CC=C3)C=CC=C2OCC(=O)OC
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

(1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester (BEME) is an indole-based compound that has been studied for its potential medicinal and biological applications. BEME is a naturally occurring compound that has been isolated from several plants and fungi, and has been shown to possess a variety of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, BEME has been studied for its potential use in the synthesis of various pharmaceuticals.

Scientific Research Applications

Fluorescence Applications

The compound's relevance in fluorescence applications is evident in research exploring rhenium tricarbonyl core complexes with derivatives like benzimidazole and tryptophan. These complexes, including those similar to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester, are characterized by their luminescence properties, making them of interest in the field of fluorescence spectroscopy (Wei et al., 2006).

Synthesis of Novel Compounds

Research has also focused on the synthesis of new ureido sugars and amino acid derivatives using esters similar to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester. These novel compounds are valuable in various chemical and pharmaceutical applications (Piekarska-Bartoszewicz & Tcmeriusz, 1993).

Structural and Chemical Analysis

Significant work has been done in the structural and chemical analysis of similar esters. For instance, the crystal structure of related compounds has been established, providing insights into their molecular geometry and potential applications in various fields, including materials science and drug design (Ranganatha et al., 2012).

Antibacterial and Antifungal Activities

Research into indole-based oxadiazoles, synthesized from compounds similar to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester, has shown potential antibacterial and antifungal activities. These findings are significant for the development of new antimicrobial agents (Nagarapu & Pingili, 2014).

Biological Activities in Agriculture

There's also research on the synthesis and biological activities of similar compounds in the context of agriculture. For example, chloroindole acetic acid and its esters, akin to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester, have shown promise in promoting plant growth and development, which could have implications for agricultural practices (Katayama, 2000).

Synthesis routes and methods

Procedure details

Using the procedure described in Example 1, Part E, 2-ethyl-4-hydroxy-1-(phenylmethyl)-1H-indole (1.56 g, 6.2 mmol) was treated with 248 mg (6.2 mmol) of 60% NaH/mineral oil and then 0.6 mL (6.2 mmol) of methyl bromoacetate. The product was purified by chromatography over silica gel eluting with 20% EtOAc/hexane, to give 1.37 g (69% yield) of [[2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]acetic acid methyl ester, 89°-92° C.